Cas no 143033-94-7 (3-acetyl-4(1H)-Cinnolinone)
3-acetyl-4(1H)-Cinnolinone structure
Product Name:3-acetyl-4(1H)-Cinnolinone
CAS No:143033-94-7
MF:C10H8N2O2
MW:188.182722091675
CID:1106099
PubChem ID:3625144
Update Time:2025-04-20
3-acetyl-4(1H)-Cinnolinone Chemical and Physical Properties
Names and Identifiers
-
- 3-acetyl-4(1H)-Cinnolinone
- CHEBI:206311
- AKOS006279950
- 1-(4-HYDROXYCINNOLIN-3-YL)ETHANONE
- 3-acetyl-4-hydroxycinnoline
- 143033-94-7
- 136920-49-5
- 3-Acetylcinnolin-4(1H)-one
- 3-acetyl-1H-cinnolin-4-one
-
- Inchi: 1S/C10H8N2O2/c1-6(13)9-10(14)7-4-2-3-5-8(7)11-12-9/h2-5H,1H3,(H,11,14)
- InChI Key: RZXNQPGHGIDBQX-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)=O)=NNC2C=CC=CC=21
Computed Properties
- Exact Mass: 188.05864
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 58.5Ų
Experimental Properties
- PSA: 58.53
3-acetyl-4(1H)-Cinnolinone Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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